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Compound of Interest

Compound Name: 1,3-Dibromoacetone

Cat. No.: B016897

This guide provides essential information for the safe handling and disposal of 1,3-
Dibromoacetone waste. Researchers, scientists, and drug development professionals should
adhere to these protocols to ensure laboratory safety and regulatory compliance.

Frequently Asked Questions (FAQS)

Q1: How should I classify 1,3-Dibromoacetone waste?

Al: 1,3-Dibromoacetone is a halogenated organic compound.[1] All waste containing this
substance, including contaminated solvents, reaction mixtures, and contaminated materials,
must be classified as hazardous halogenated organic waste.[2][3] It is crucial to consult your
institution's specific guidelines and local, regional, and national hazardous waste regulations for
complete and accurate classification.[4]

Q2: Can | mix 1,3-Dibromoacetone waste with other laboratory waste streams?

A2: No. Halogenated organic wastes must be segregated from non-halogenated organic
wastes.[1][3] Mixing non-halogenated solvents with even small amounts of halogenated
compounds like 1,3-Dibromoacetone requires the entire mixture to be treated as halogenated
waste, which is often more expensive to dispose of.[3] Never mix this waste with acids, bases,
or aqueous waste in the same container.[1] It is also incompatible with strong oxidizing agents.

[4]

Q3: What type of container should | use for collecting 1,3-Dibromoacetone waste?
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A3: Use a designated, leak-proof container with a secure, tight-fitting screw-top cap that is
compatible with the chemical.[2][5] The container must be in good condition, free from cracks
or leaks.[5] Your institution's Environmental Health & Safety (EHS) department may provide
specific, UN-approved containers for this purpose.|[3]

Q4: How must the waste container be labeled?

A4: The container must be clearly labeled with the words "Hazardous Waste" as soon as the
first drop of waste is added.[2][6] The label should also include the full chemical name, "1,3-
Dibromoacetone," and list all other components and their approximate concentrations or
volumes.[1][5] Ensure the label is legible and securely affixed to the container.[2]

Q5: What should | do if I accidentally spill a small amount of 1,3-Dibromoacetone in the lab?

A5: For small spills, you should first ensure adequate ventilation and evacuate non-essential
personnel from the immediate area.[7] Wearing appropriate Personal Protective Equipment
(PPE), cover the spill with an inert, non-combustible absorbent material like sand or vermiculite.
[5] Do not use combustible materials like paper towels.[5] Collect the absorbed material using
non-sparking tools and place it in a designated hazardous waste container for disposal.[5][8]
Decontaminate the spill area afterward.

Q6: Can | dispose of trace amounts of 1,3-Dibromoacetone by rinsing it down the sink?

A6: Absolutely not. Under no circumstances should any amount of 1,3-Dibromoacetone or
other organic solvents be disposed of down a sink or drain.[2][3] This is prohibited by
environmental regulations and can harm aquatic life.[3][9]

Q7: How do | decontaminate glassware that has come into contact with 1,3-Dibromoacetone?

A7: Glassware should be rinsed first with a suitable organic solvent (e.g., acetone) to remove
residual 1,3-Dibromoacetone.[9] The solvent rinse must be collected and disposed of as
halogenated hazardous waste. After the initial solvent rinse, the glassware can typically be
washed with soap and water.

Key Safety and Disposal Parameters
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The following table summarizes critical data for handling 1,3-Dibromoacetone, compiled from

safety data sheets and waste disposal guidelines.

Parameter

Guideline

Source(s)

Waste Classification

Halogenated Organic

Hazardous Waste

[1](3]

CAS Number 816-39-7 [4]
White to light yellow crystalline
Appearance solid or yellow to dark brown [4119]
liquid.
Causes severe skin irritation
and serious eye
Hazards

damagel/irritation.[4][7] May

cause respiratory irritation.[4]

Personal Protective Equipment
(PPE)

Chemical-resistant gloves
(e.g., nitrile), safety goggles or

face shield, and a lab coat.

(510718l

Incompatible Materials

Strong oxidizing agents,
bases, water, heat, and

sources of ignition.[4][5][10]

Spill Containment Material

Inert, non-combustible
absorbent (e.g., sand,

vermiculite).

[5]

Disposal Method

Collection by a licensed
hazardous waste disposal
service, typically for

incineration.

[3]4]

Experimental Protocols

Protocol 1: Segregation and Collection of 1,3-
Dibromoacetone Waste
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This protocol outlines the standard procedure for the routine collection of 1,3-Dibromoacetone
waste in a laboratory setting.

o Container Preparation:

o Obtain a clean, dry, and chemically compatible waste container with a screw-top cap,
preferably from your institution's EHS department.[3][5]

o Affix a "Hazardous Waste" label to the container before adding any waste.[6]
o Waste Segregation:

o Confirm that the waste stream contains 1,3-Dibromoacetone or other halogenated
compounds (containing F, Cl, Br, or 1).[3]

o Use a dedicated container solely for halogenated organic waste. Do not mix with non-
halogenated organics, aqueous solutions, acids, or bases.[1][3]

o Waste Transfer:

o Perform all waste transfers inside a certified chemical fume hood while wearing
appropriate PPE (lab coat, gloves, safety goggles).[7]

o For liquid waste, use a funnel to prevent spills. For contaminated solid waste (e.g., gloves,
absorbent pads), place it directly into the container.[5]

o Container Management:

o Keep the waste container securely closed at all times, except when actively adding waste.

[2]

o On the hazardous waste label, legibly write the full chemical names of all components and
their estimated percentages or volumes.[1]

o Store the sealed container in a designated satellite accumulation area that is cool, dry, and
well-ventilated, away from heat or ignition sources.[5]

e Arranging Disposal:

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b016897?utm_src=pdf-body
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_1_3_Dibromo_2_4_6_trinitrobenzene.pdf
https://ehs.uc.edu/Advisories/Advisory_7_3.PDF
https://www.benchchem.com/product/b016897?utm_src=pdf-body
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://wap.guidechem.com/msds/816-39-7.html
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_1_3_Dibromo_2_4_6_trinitrobenzene.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_1_3_Dibromo_2_4_6_trinitrobenzene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

o Once the container is full or has been in storage for a specified period (consult institutional
policy), arrange for pickup by your EHS or a certified hazardous waste disposal contractor.

[4]

Protocol 2: Emergency Procedure for Small Spills (<100
mL)

This protocol details the steps for cleaning up a small spill of 1,3-Dibromoacetone.

Immediate Response:
o Alert personnel in the immediate vicinity and restrict access to the spill area.

o Ensure the area is well-ventilated; if working in a fume hood, keep the sash at the proper
height. If outside a hood, open windows if safe to do so.[7]

Don Personal Protective Equipment (PPE):

o Wear a lab coat, chemical safety goggles, and heavy-duty chemical-resistant gloves (e.g.,
nitrile).[7][8]

Containment and Absorption:

o Cover the spill with an inert, non-combustible absorbent material such as vermiculite,
sand, or a commercial sorbent pad.[5]

o Work from the outside of the spill inward to prevent spreading.

Collection of Contaminated Material:

o Using non-sparking tools (e.g., plastic scoop or spatula), carefully collect all the absorbed
material and any contaminated debris.[5][8]

o Place the collected waste into a properly labeled hazardous waste container.[5]

Decontamination:
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o Wipe the spill area with a cloth dampened with a suitable solvent (e.g., acetone) to remove
any remaining residue. Place the used cloth in the hazardous waste container.

o Follow the solvent wipe with a thorough cleaning using soap and water. All cleaning
materials must also be disposed of as hazardous waste.[5]

o Final Steps:

o

Securely seal the hazardous waste container.

[e]

Remove and dispose of contaminated PPE (e.g., gloves) as hazardous waste.

o

Wash hands thoroughly with soap and water.

[¢]

Report the incident to your laboratory supervisor or EHS department as required by your
institution's policy.

Visual Guides
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Caption: Workflow for 1,3-Dibromoacetone Waste Disposal.
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Generated a Chemical Waste Stream
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Caption: Decision Tree for Waste Segregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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